9-(4-Methylpiperidin-1-yl)-1,2,3,4-tetrahydroacridine--hydrogen chloride (1/1)

• CAS No.: 113106-74-4
• Molecular Formula: C19H25ClN2
• Molecular Weight: 316.9 g/mol
• IUPAC Name: 9-(4-methylpiperidin-1-yl)-1,2,3,4-tetrahydroacridine;hydrochloride
• InChI: InChI=1S/C19H24N2.ClH/c1-14-10-12-21(13-11-14)19-15-6-2-4-8-17(15)20-18-9-5-3-7-16(18)19;/h2,4,6,8,14H,3,5,7,9-13H2,1H3;1H
• InChI Key: WIGMXFNFJURFQF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=C3CCCCC3=NC4=CC=CC=C42.Cl

Description

This compound is a hydrogen chloride salt of a tetrahydroacridine derivative featuring a 4-methylpiperidinyl substituent at the 9-position. The tetrahydroacridine core is a bicyclic structure fused with a piperidine ring modified by a methyl group. The hydrochloride salt enhances solubility and stability, making it suitable for pharmaceutical applications, particularly in targeting enzymes like acetylcholinesterase (AChE) or protein phosphatases .

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

Key structural analogs include derivatives with substitutions at the 7-, 9-, or heterocyclic positions of the tetrahydroacridine scaffold.

Table 1: Comparison of Substituents and Melting Points

Compound Name	Substituent(s)	Melting Point (°C)	Source
9-Amino-1,2,3,4-tetrahydroacridine (2a)	9-NH₂	179–181
9-Amino-7-methyl-1,2,3,4-tetrahydroacridine (2d)	7-CH₃, 9-NH₂	228–230
9-Amino-7-methoxy-1,2,3,4-tetrahydroacridine (2e)	7-OCH₃, 9-NH₂	206–208
4-(1,2,3,4-tetrahydroacridin-9-yl)morpholine	9-Morpholinyl	Not reported
Target compound	9-(4-Methylpiperidin-1-yl)	Not reported	N/A

• Impact of Substituents: The 4-methylpiperidinyl group in the target compound introduces steric bulk and basicity compared to amino (NH₂) or morpholinyl groups. This may enhance lipophilicity and membrane permeability relative to 2a or 2d . Methyl or methoxy groups at the 7-position (e.g., 2d, 2e) increase melting points significantly, suggesting improved crystallinity and stability .

Table 2: Substituent Effects on Protein Interactions (Inferred from Analog Studies)

Compound Type	Target Protein	Key Interactions	Source
9-Carboxylic acid derivatives (e.g., )	PP1 enzyme	Hydrogen bonding with Tyr255, Arg261; van der Waals interactions with Phe257, Met290
Tacrine derivatives (e.g., 9-piperazinyl)	AChE	Enhanced hydrophilicity for improved solubility and reduced hepatotoxicity
Target compound	Hypothetical (AChE/PP1)	Likely hydrophobic interactions via 4-methylpiperidinyl; potential salt bridges via HCl	N/A

• Piperidinyl vs. Morpholinyl : The 4-methylpiperidinyl group (target compound) lacks the oxygen atom present in morpholine (), reducing hydrogen-bonding capacity but increasing basicity, which may alter binding kinetics .
• Comparison with Tacrine Derivatives: The target compound’s piperidinyl group may offer better metabolic stability than tacrine’s amino group, which is associated with hepatotoxicity .